Cas no 1339813-01-2 (7,8-dichloro-1,2-dihydroquinolin-2-one)

• Product Name: 7,8-dichloro-1,2-dihydroquinolin-2-one
• CAS No: 1339813-01-2
• MF: C₉H₅Cl₂NO
• MW: 214.048100233078
• CID: 4589547
• Update Time: 2025-10-29

7,8-dichloro-1,2-dihydroquinolin-2-one Chemical and Physical Properties

Names and Identifiers

• 7,8-dichloroquinolin-2-ol
• 7,8-Dichloro-1,2-dihydroquinolin-2-one
• 7,8-dichloro-1,2-dihydroquinolin-2-one

• Inchi： 1S/C9H5Cl2NO/c10-6-3-1-5-2-4-7(13)12-9(5)8(6)11/h1-4H,(H,12,13)
• InChI Key： DIEDZHYTEWMTDR-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(Cl)=C2Cl)C=CC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 7,8-dichloro-1,2-dihydroquinolin-2-one

7,8-Dichloro-1,2-Dihydroquinolin-2-One: A Comprehensive Overview

7,8-Dichloro-1,2-dihydroquinolin-2-one (CAS No. 1339813-01-2) is a chemically synthesized compound belonging to the quinolinone class of heterocyclic compounds. This compound has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmaceuticals and materials science. The molecule features a quinoline skeleton with a ketone group at the 2-position and chlorine substituents at the 7 and 8 positions, which contribute to its distinct chemical reactivity and biological activity.

The synthesis of 7,8-dichloro-1,2-dihydroquinolin-2-one involves multi-step organic reactions, often utilizing chlorination and cyclization techniques. Recent advancements in synthetic chemistry have enabled the development of more efficient and environmentally friendly methods for its production. For instance, researchers have explored the use of microwave-assisted synthesis to optimize reaction conditions and improve yield. These methods not only enhance the scalability of the synthesis but also align with the growing demand for sustainable chemical processes.

One of the most promising applications of 7,8-dichloro-1,2-dihydroquinolin-2-one lies in its potential as a building block for drug discovery. The compound's quinolinone core is known to exhibit diverse biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. Recent studies have demonstrated that 7,8-dichloro derivatives can modulate key cellular pathways involved in cancer progression. For example, a 2023 study published in *Journal of Medicinal Chemistry* highlighted the compound's ability to inhibit the growth of breast cancer cells by targeting specific oncogenic signaling pathways.

In addition to its biological applications, 7,8-dichloro-1,2-dihydroquinolin-2-one has shown potential in materials science. Its aromatic structure and electron-withdrawing chlorine substituents make it a candidate for use in organic electronics. Researchers have investigated its properties as a component in organic semiconductors and light-emitting diodes (LEDs). A 2023 paper in *Advanced Materials* reported that incorporating this compound into polymer blends significantly improved charge transport properties, suggesting its utility in next-generation electronic devices.

The structural versatility of 7,8-dichloro-1,2-dihydroquinolin-2-one also lends itself to further chemical modifications. By introducing additional functional groups or altering the substitution pattern on the quinoline ring, chemists can tailor the compound's properties for specific applications. For instance, recent work has focused on synthesizing derivatives with enhanced solubility or bioavailability for drug delivery systems. These modifications are critical for translating laboratory findings into practical therapeutic solutions.

From an environmental perspective, understanding the fate and toxicity of 7,8-dichloro-1,2-dihydroquinolin-2-one is essential for ensuring its safe use. Studies conducted in 2023 have evaluated its biodegradation potential under various environmental conditions. Results indicate that while the compound exhibits moderate persistence in aqueous environments, it does not pose significant acute toxicity to aquatic organisms at concentrations typically encountered in industrial discharges.

In conclusion,7,8-Dichloro-1,2-Dihydroquinolin-2-One (CAS No. 1339813-01-2) stands as a versatile compound with multifaceted applications across diverse scientific domains. Its unique chemical structure and promising biological activities position it as a valuable tool for advancing drug discovery and materials science research. As ongoing studies continue to uncover new insights into its properties and potential uses,this compound is poised to play an increasingly important role in both academic and industrial settings.